Cas no 95079-19-9 (Resorufin β-D-Galactopyranoside)

Resorufin β-D-Galactopyranoside is a fluorogenic substrate widely used in enzymatic assays, particularly for detecting β-galactosidase activity. Upon cleavage by β-galactosidase, it releases the highly fluorescent resorufin, enabling sensitive and quantitative measurements. This substrate is valued for its high specificity, low background fluorescence, and strong signal amplification, making it suitable for applications such as reporter gene assays, cell viability studies, and high-throughput screening. Its stability and water solubility further enhance its utility in both in vitro and cell-based systems. The product is commonly employed in microbiology, molecular biology, and biochemical research due to its reliable performance and compatibility with various detection platforms.
Resorufin β-D-Galactopyranoside structure
95079-19-9 structure
Product Name:Resorufin β-D-Galactopyranoside
CAS No:95079-19-9
MF:C18H17NO8
MW:375.329485654831
MDL:MFCD00064055
CID:807336
PubChem ID:24899376
Update Time:2025-10-23

Resorufin β-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenoxazin-3-one,7-(b-D-galactopyranosyloxy)-
    • Resorufin β-D-Galactopyranoside
    • Resorufin-β-D-galactopyranoside
    • 7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenoxazin-3-one
    • RESORUFIN BETA-D-GALACTOPYRANOSIDE
    • Resorufin β-D-Galact
    • -D-galactopyranoside
    • Resorufin ?-D-Galactopyranside (Res-Gal)
    • Resorufin-&beta
    • Resorufin-beta
    • 7-(beta-D-Galactopyranosyloxy)-3H-phenoxazin-3-one
    • 7-(β-D-Galactopyranosyloxy)-3H-phenoxazin-3-one (ACI)
    • D
    • DTXCID60164238
    • 7-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-3H-phenoxazin-3-one
    • SCHEMBL16069592
    • DTXSID30241747
    • 95079-19-9
    • 7-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3H-phenoxazin-3-one
    • 3H-Phenoxazin-3-one, 7-(beta-D-galactopyranosyloxy)-
    • Resorufin ?-D-Galactopyranoside
    • MFCD00064055
    • Resorufin galactopyranoside
    • Res-Gal
    • RESORUFINBETA-D-GALACTOPYRANOSIDE
    • Resorufin-
    • Resorufin-beta-D-galactopyranoside
    • AKOS015916747
    • RESORUFIN B-D-GALACTOPYRANOSIDE
    • starbld0016675
    • Resorufin beta -D-galactopyranoside
    • A-D-galactopyranoside
    • HY-137249
    • Resorufin beta-D-galactopyranoside, ~95%
    • CS-0137345
    • Resorufin-I(2)-D-galactopyranoside
    • MDL: MFCD00064055
    • Inchi: 1S/C18H17NO8/c20-7-14-15(22)16(23)17(24)18(27-14)25-9-2-4-11-13(6-9)26-12-5-8(21)1-3-10(12)19-11/h1-6,14-18,20,22-24H,7H2/t14-,15+,16+,17-,18-/m1/s1
    • InChI Key: QULZFZMEBOATFS-DISONHOPSA-N
    • SMILES: O([C@H]1[C@H](O)[C@@H](O)[C@@H](O)[C@@H](CO)O1)C1C=CC2N=C3C=CC(=O)C=C3OC=2C=1

Computed Properties

  • Exact Mass: 375.09500
  • Monoisotopic Mass: 375.09541650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.23 g/l) (25 º C),
  • PSA: 142.48000
  • LogP: -0.52850
  • Sensitiveness: Sensitive to light and humidity

Resorufin β-D-Galactopyranoside Security Information

  • WGK Germany:3
  • Safety Instruction: 22-24/25
  • FLUKA BRAND F CODES:8-10-21

Resorufin β-D-Galactopyranoside Pricemore >>

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Resorufin β-D-Galactopyranoside Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of resorufin derivatives for the treatment of oxidative stress disorders
, United States, , ,

Production Method 2

Reaction Conditions
Reference
Compounds and methods for treating bacterial infections such as urinary tract infections
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Glycosyloxy and peptidyloxy heterocycles as substrates for hydrolases and their use
, Federal Republic of Germany, , ,

Production Method 4

Reaction Conditions
Reference
Glycosides of resorufin derivatives, useful in determining the activity of glycosidases
, Federal Republic of Germany, , ,

Resorufin β-D-Galactopyranoside Preparation Products

Resorufin β-D-Galactopyranoside Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:95079-19-9)Resorufin β-D-Galactopyranoside
Order Number:A948103
Stock Status:in Stock
Quantity:50mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:59
Price ($):260.0/396.0
Email:sales@amadischem.com
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:95079-19-9)Resorufin-β-D-galactopyranoside
Order Number:G01050001
Stock Status:in Stock
Quantity:0.1g;0.5g;1g
Purity:98%
Pricing Information Last Updated:Monday, 4 August 2025 16:35
Price ($):inquiry
Email:sales@geneseqtools.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:95079-19-9)Resorufin β-D-Galactopyranoside
A948103
Purity:99%/99%
Quantity:50mg/100mg
Price ($):260.0/396.0
Email
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
(CAS:95079-19-9)Resorufin-β-D-galactopyranoside
G01050001
Purity:98%
Quantity:0.1g;0.5g;1g
Price ($):Inquiry
Email